Cas no 89205-00-5 (4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester)

4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester structure
89205-00-5 structure
Product Name:4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
CAS No:89205-00-5
MF:C15H17NO3
MW:259.300384283066
CID:608899
PubChem ID:71322682
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
    • methyl 5-(4-tert-butylphenyl)-1,3-oxazole-4-carboxylate
    • Methyl 5-(4-(tert-butyl)phenyl)oxazole-4-carboxylate
    • 89205-00-5
    • DTXSID10752341
    • Inchi: 1S/C15H17NO3/c1-15(2,3)11-7-5-10(6-8-11)13-12(14(17)18-4)16-9-19-13/h5-9H,1-4H3
    • InChI Key: CAVOTMATYIIINA-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)OC)=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 259.12084340g/mol
  • Monoisotopic Mass: 259.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.3Ų
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